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Foreword

In the intricate landscape of peptide synthesis and drug development, the strategic selection of
building blocks is paramount to achieving desired outcomes with precision and efficiency.
Among these, N-a-Boc-L-methionine p-nitrophenyl ester, commonly referred to as Boc-Met-
ONp, stands out as a critical reagent. Its unique structural features—a temporary N-o-tert-
butyloxycarbonyl (Boc) protecting group and a p-nitrophenyl (ONp) activating group—offer
distinct advantages in the stepwise assembly of peptide chains. This guide provides a
comprehensive technical overview of Boc-Met-ONp, from its fundamental physicochemical
properties to its practical application in solid-phase peptide synthesis (SPPS), underpinned by
field-proven insights and established scientific principles.

Part 1: Core Compound Profile: Boc-Met-ONp

Boc-Met-ONp is a derivative of the amino acid L-methionine, engineered for use in peptide
synthesis. The Boc group provides a stable yet readily cleavable protection for the alpha-amino
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group, while the p-nitrophenyl ester serves as an activated leaving group, facilitating peptide
bond formation.

Physicochemical Properties

A thorough understanding of the physical and chemical characteristics of Boc-Met-ONp is
essential for its proper handling, storage, and application.

Property Value

CAS Number 2488-18-8[1]

Molecular Formula C16H22N206S[1]

Molecular Weight 370.42 g/mol [1]

Appearance White to off-white crystalline powder
Melting Point 101-102 °CJ[1]

Storage Temperature 2-8°C[1]

Structural Elucidation and Key Features

The efficacy of Boc-Met-ONp in peptide synthesis is a direct consequence of its molecular
architecture.

Caption: Chemical structure of Boc-Met-ONp.

The tert-butyloxycarbonyl (Boc) group is an acid-labile protecting group, meaning it can be
removed under acidic conditions, typically with trifluoroacetic acid (TFA), without affecting other,
more robust protecting groups that may be present on the amino acid side chains.[2] The p-
nitrophenyl (ONp) ester is an activated ester. The electron-withdrawing nature of the nitro group
makes the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the free
amino group of another amino acid, thereby facilitating peptide bond formation.[3][4]

Part 2: Synthesis and Quality Control

The preparation of high-purity Boc-Met-ONp is a critical prerequisite for its successful
application in peptide synthesis. This section outlines a general synthetic protocol and
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discusses essential quality control measures.

Synthesis of Boc-Met-ONp: A Step-by-Step Protocol

The synthesis of Boc-Met-ONp typically involves two main steps: the protection of the amino
group of L-methionine with a Boc group, followed by the esterification of the carboxylic acid
with p-nitrophenol.

Step 1: Synthesis of N-a-Boc-L-methionine (Boc-Met-OH)

This initial step involves the reaction of L-methionine with di-tert-butyl dicarbonate (Boc
anhydride) under basic conditions.

e Materials: L-methionine, Di-tert-butyl dicarbonate ((Boc)20), Sodium hydroxide (NaOH),
Dioxane, Water.

e Procedure:

o

Dissolve L-methionine in an aqueous solution of sodium hydroxide.
o Cool the solution in an ice bath.

o Add a solution of di-tert-butyl dicarbonate in dioxane dropwise to the cooled methionine
solution while stirring vigorously.

o Allow the reaction to warm to room temperature and stir overnight.

o Acidify the reaction mixture with a cold, dilute acid (e.qg., citric acid or KHSO4) to a pH of 2-
3.

o Extract the product, Boc-Met-OH, with an organic solvent such as ethyl acetate.

o Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent
under reduced pressure to yield the crude product.

o Purify the Boc-Met-OH by recrystallization.

Step 2: Synthesis of Boc-Met-ONp from Boc-Met-OH
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The second step involves the activation of the carboxylic acid of Boc-Met-OH by forming a p-
nitrophenyl ester, typically using a carbodiimide coupling agent.

» Materials: Boc-Met-OH, p-Nitrophenol, Dicyclohexylcarbodiimide (DCC) or N,N'-
Diisopropylcarbodiimide (DIC), Ethyl acetate or Dichloromethane (DCM).

e Procedure:

o Dissolve Boc-Met-OH and p-nitrophenol in a suitable anhydrous organic solvent (e.g.,
ethyl acetate or DCM).

o Cool the solution to 0°C in an ice bath.
o Add a solution of DCC or DIC in the same solvent dropwise to the reaction mixture.
o Stir the reaction at 0°C for a few hours and then at room temperature overnight.

o A precipitate of dicyclohexylurea (DCU) or diisopropylurea (DIU) will form. Filter off the
urea byproduct.

o Wash the filtrate with a dilute sodium bicarbonate solution and then with brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

o Purify the crude Boc-Met-ONp by recrystallization from a suitable solvent system (e.g.,
ethyl acetate/hexane).
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Caption: General workflow for the synthesis of Boc-Met-ONp.

Quality Control and Analytical Characterization

Ensuring the purity and identity of Boc-Met-ONp is crucial for its performance in peptide
synthesis. Several analytical techniques are employed for this purpose.

» High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the final
product.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirms the chemical structure of Boc-
Met-ONp. 1H NMR and 13C NMR spectra provide detailed information about the
arrangement of atoms in the molecule.[5][6][7][8]
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o Fourier-Transform Infrared (FTIR) Spectroscopy: Identifies the characteristic functional
groups present in the molecule, such as the carbonyl groups of the Boc protector and the
ester, and the nitro group.[9][10][11]

* Mass Spectrometry (MS): Determines the molecular weight of the compound, confirming its
identity.

Part 3: Application in Solid-Phase Peptide Synthesis
(SPPS)

Boc-Met-ONp is a key reagent in the Boc-SPPS strategy, a method that involves the stepwise
addition of amino acids to a growing peptide chain attached to an insoluble resin support.

The Boc-SPPS Cycle: A Detailed Workflow

The Boc-SPPS cycle consists of three main steps: deprotection, neutralization, and coupling.
This cycle is repeated for each amino acid to be added to the peptide sequence.

1. Deprotection

(TFAin DCM)

Remove TFA saltStart next cycle
/

Washing Steps
(DCM, IPA, DMF)

Remove excess base

2. Neutralization 3. Coupling
(DIEA in DCM/DMF) (Boc-Met-ONp)

Remove excess reagents
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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